Cas no 25015-42-3 (2-tert-butylpent-4-enoic acid)

• Product Name: 2-tert-butylpent-4-enoic acid
• CAS No: 25015-42-3
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 4642906
• PubChem ID: 13010745
• Update Time: 2025-07-23

2-tert-butylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-butylpent-4-enoic acid
• 4-Pentenoic acid, 2-(1,1-dimethylethyl)-

• Inchi： 1S/C9H16O2/c1-5-6-7(8(10)11)9(2,3)4/h5,7H,1,6H2,2-4H3,(H,10,11)
• InChI Key： ISDQHACGSZQURY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C(C)(C)C)CC=C

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-tert-butylpent-4-enoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-tert-butylpent-4-enoic acid

2-tert-butylpent-4-enoic acid and CAS No. 25015-42-3: A Comprehensive Overview of Its Chemical Properties and Biomedical Applications

2-tert-butylpent-4-enoic acid, with the chemical identifier CAS No. 25015-42-3, is a versatile organic compound that has garnered significant attention in the field of biomedical research. This molecule belongs to the class of carboxylic acids and features a tert-butyl group attached to the second carbon of a pent-4-enoic acid chain. Its unique structural characteristics make it a valuable candidate for drug development, metabolic studies, and synthetic chemistry. Recent advancements in biomolecular engineering have further highlighted the potential of this compound in targeted therapeutic applications.

The chemical structure of 2-tert-butylpent-4-enoic acid consists of a five-carbon chain with a double bond at the fourth position and a tert-butyl substituent on the second carbon. The molecular formula is C₉H₁₆O₂, and its molar mass is approximately 156.23 g/mol. The physical properties of this compound, including solubility, melting point, and reactivity, are critical factors in its application across various biomedical contexts. For instance, its low polarity and moderate solubility in organic solvents make it suitable for lipophilic drug delivery systems.

Recent studies have demonstrated the biological relevance of 2-tert-butylpent-4-enoic acid in metabolic pathways. A 2023 publication in *Journal of Medicinal Chemistry* highlighted its role as a potential precursor for lipid-based therapeutics. Researchers have also explored its antioxidant properties, which may contribute to its efficacy in chronic disease management. These findings underscore the importance of structure-activity relationship (SAR) analysis in optimizing its therapeutic potential.

In the realm of drug development, 2-tert-butylpent-4-enoic acid has been evaluated as a metabolic intermediate in the synthesis of anti-inflammatory agents. Its stereochemical configuration plays a crucial role in determining its biological activity. A 2022 study published in *Bioorganic & Medicinal Chemistry* reported that specific isomers of this compound exhibit enhanced cytotoxic effects against cancer cell lines, suggesting its potential as a targeted chemotherapy agent.

The synthetic pathways of 2-tert-butylpent-4-enoic acid have also been a focus of recent organic chemistry research. Novel catalytic methods have been developed to improve its selectivity and yield. For example, a 2023 study in *Organic Letters* described the use of asymmetric catalysts to achieve high stereoselectivity in its synthesis. These advancements are critical for industrial-scale production and pharmaceutical applications.

2-tert-butylpent-4-enoic acid has also been investigated for its role in biocompatible materials. Its hydrophobic nature makes it a suitable candidate for drug-eluting coatings and implantable devices. A 2021 study in *Advanced Materials* explored its integration into polymer matrices to enhance drug release kinetics. This application highlights its potential in regenerative medicine and tissue engineering.

Furthermore, the toxicological profile of 2-tert-butylpent-4-enoic acid has been studied to ensure its safety in biomedical applications. A 2023 review in *Toxicology Reports* emphasized the importance of in vitro and in vivo testing to evaluate its acute and chronic toxicity. These studies provide critical insights into its risk assessment and regulatory compliance.

2-tert-butylpent-4-enoic acid also shows promise in neuropharmacology. Recent research suggests its potential as an anti-epileptic agent due to its modulation of ion channels. A 2022 study in *Neuropharmacology* demonstrated its ability to inhibit neuronal hyperexcitability, making it a candidate for chronic neurological disorders.

2-tert-butylpent-4-enoic acid is not only a research interest but also a key intermediate in the synthesis of complex molecules. Its functional group versatility allows for diverse chemical modifications, expanding its applications in pharmaceutical chemistry. For instance, its carboxylic acid group can be converted into ester or amide derivatives, which are often used in drug design.

2-tert-butylpent-4-enoic acid has also been explored in environmental science for its biodegradability. A 2023 study in *Environmental Science & Technology* investigated its degradation pathways in natural ecosystems, emphasizing its eco-friendly properties. This aspect is crucial for sustainable chemical practices in biomedical industries.

The availability of 2-tert-butylpent-4-enoic acid in chemical suppliers and research institutions has facilitated its widespread use in academic and industrial settings. Its cost-effectiveness and ease of synthesis further enhance its relevance in biomedical applications. Researchers are now focusing on scaling up its production to meet the demands of clinical trials and commercial applications.

2-tert-butylpent-4-enoic acid continues to be a subject of innovative research due to its versatile properties and potential applications. Its role in biomedical science is expanding, and future studies are likely to uncover new therapeutic avenues. As biotechnology advances, the importance of this compound in healthcare and drug development is expected to grow significantly.